N-({[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-4-biphenylcarboxamide

• IUPAC Name: N-[[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]carbamothioyl]-4-phenylbenzamide
• InChI: InChI=1S/C25H21N3O3S2/c1-30-21-13-12-19(14-22(21)31-2)20-15-33-25(26-20)28-24(32)27-23(29)18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-15H,1-2H3,(H2,26,27,28,29,32)
• InChI Key: ZTDFIXHYFFDVLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)NC(=S)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)OC
• Molecular Formula: C25H21N3O3S2
• Molecular Weight: 475.6 g/mol

Description

The compound “N-({[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]amino}carbonothioyl)-4-biphenylcarboxamide” is a complex organic molecule. It contains a thiazole ring (a five-membered ring with one sulfur and one nitrogen atom), an amide group (a carbonyl group adjacent to a nitrogen), and a biphenyl group (two benzene rings connected by a single bond). The presence of the dimethoxyphenyl group suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, amide group, biphenyl group, and dimethoxyphenyl group would all contribute to its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amide group could influence its solubility in water, while the biphenyl group could affect its melting and boiling points.

Mechanism of Action

The mechanism of action of a compound depends on its intended use or biological activity. Without specific information about this compound’s use or biological activity, it’s difficult to predict its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its intended use or biological activity. Potential areas of interest could include exploring its synthesis, studying its physical and chemical properties, and investigating its biological activity.